Cas no 1803904-40-6 (2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803904-40-6
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4911465
• Update Time: 2025-05-21

2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)15-6-3(2-11)12-5(14)1-4(6)13/h1H,(H2,12,13,14)
• InChI Key： CGXZZOBISUAEGZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)NC(C=C1O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 413
• XLogP3: 0.4
• Topological Polar Surface Area: 82.4

Additional information on 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine

Professional Introduction to Compound with CAS No. 1803904-40-6 and Product Name: 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine

The compound with the CAS number 1803904-40-6 and the product name 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of chemical and pharmaceutical research. This pyridine derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyano group, hydroxyl groups, and a trifluoromethoxy substituent makes this compound a versatile scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing the pyridine core. Pyridines are known for their broad spectrum of biological activities, making them valuable in the design of pharmaceuticals targeting various diseases. The specific arrangement of functional groups in 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine contributes to its distinct chemical properties and biological interactions. This compound has been investigated for its potential role in inhibiting key enzymes and pathways involved in inflammatory and metabolic disorders.

The cyano group at the 2-position of the pyridine ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The hydroxyl groups at the 4- and 6-positions further increase the compound's polarity and potential for hydrogen bonding, which is crucial for binding to biological receptors. Additionally, the trifluoromethoxy group at the 3-position provides electron-withdrawing effects, influencing the electronic properties of the molecule and potentially modulating its biological activity.

In recent years, there has been growing interest in developing small-molecule inhibitors for enzymes that play critical roles in disease pathogenesis. The 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine structure has been explored as a lead compound for inhibiting enzymes such as kinases and phosphodiesterases. Preliminary computational studies suggest that this compound can effectively bind to the active sites of these enzymes, thereby modulating their activity. These findings have opened up new avenues for drug development targeting conditions such as cancer, diabetes, and neurodegenerative diseases.

Furthermore, the synthesis of 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce each functional group with precision, minimizing side reactions and maximizing product integrity. The synthesis involves multi-step reactions, including nucleophilic substitution, cyanation, and fluorination processes, which have been refined over several iterations to achieve optimal results. These advancements in synthetic chemistry have made it possible to produce sufficient quantities of this compound for both preclinical studies and industrial applications.

Preclinical studies have demonstrated promising results regarding the pharmacological properties of 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine. In vitro assays have shown that this compound exhibits inhibitory activity against several target enzymes with high selectivity. Additionally, animal models have provided insights into its potential therapeutic effects without significant toxicity or adverse reactions. These findings are encouraging for further development into clinical trials where it could be evaluated for efficacy in treating human diseases.

The versatility of 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine extends beyond its role as an enzyme inhibitor. Its unique structural framework allows for modifications that can enhance its pharmacokinetic properties or target specific disease pathways more effectively. Researchers are exploring derivatives of this compound that may offer improved solubility, bioavailability, or tissue distribution. Such modifications could make it a valuable candidate for treating a wide range of conditions with minimal side effects.

The impact of this compound on drug discovery is significant not only due to its potential therapeutic applications but also because it exemplifies how structural diversity can lead to novel biological activities. The combination of different functional groups in 2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine highlights the importance of rational drug design based on an understanding of molecular interactions at a fundamental level. As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion,2-Cyano-4,6-dihydroxy-3-(trifluoromethoxy)pyridine represents a promising advancement in chemical biology with significant implications for pharmaceutical development. Its unique structure provides a versatile scaffold for designing molecules with tailored biological activities aimed at treating various human diseases. As research progresses through preclinical evaluations into clinical trials,1803904-40-6 will continue to be an important compound studied by researchers worldwide seeking innovative solutions to complex medical challenges.